Cas no 956609-30-6 ((2,2-Dimethyl-6-oxo-3,4,7,8,9,10-hexahydro-2H,6H-benzocpyrano2,3-hchromen-11-yl)oxyacetic acid)

• Product Name: (2,2-Dimethyl-6-oxo-3,4,7,8,9,10-hexahydro-2H,6H-benzocpyrano2,3-hchromen-11-yl)oxyacetic acid
• CAS No: 956609-30-6
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• MDL: MFCD08283252
• CID: 4723243
• PubChem ID: 8016060
• Update Time: 2025-07-09

(2,2-Dimethyl-6-oxo-3,4,7,8,9,10-hexahydro-2H,6H-benzocpyrano2,3-hchromen-11-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• STL457149
• [(2,2-Dimethyl-6-oxo-3,4,7,8,9,10-hexahydro-2H,6H-benzo[c]pyrano[2,3-h]chromen-11-yl)oxy]acetic acid
• (2,2-Dimethyl-6-oxo-3,4,7,8,9,10-hexahydro-2H,6H-benzocpyrano2,3-hchromen-11-yl)oxyacetic acid

• MDL： MFCD08283252
• Inchi： 1S/C20H22O6/c1-20(2)8-7-13-14(26-20)9-15(24-10-16(21)22)17-11-5-3-4-6-12(11)19(23)25-18(13)17/h9H,3-8,10H2,1-2H3,(H,21,22)
• InChI Key： LOASZURICDSIAL-UHFFFAOYSA-N
• SMILES： O1C2C=C(C3=C(C=2CCC1(C)C)OC(C1CCCCC3=1)=O)OCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 636
• Topological Polar Surface Area: 82.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins

Additional information on (2,2-Dimethyl-6-oxo-3,4,7,8,9,10-hexahydro-2H,6H-benzocpyrano2,3-hchromen-11-yl)oxyacetic acid

Comprehensive Analysis of (2,2-Dimethyl-6-oxo-3,4,7,8,9,10-hexahydro-2H,6H-benzocpyrano[2,3-h]chromen-11-yl)oxyacetic acid (CAS No. 956609-30-6)

The compound (2,2-Dimethyl-6-oxo-3,4,7,8,9,10-hexahydro-2H,6H-benzocpyrano[2,3-h]chromen-11-yl)oxyacetic acid, identified by CAS No. 956609-30-6, is a structurally complex molecule with significant potential in pharmaceutical and biochemical research. Its unique benzocpyrano[2,3-h]chromen backbone and oxyacetic acid functional group make it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of benzocpyrano derivatives in drug discovery?" and "How does oxyacetic acid enhance bioactivity?".

In recent years, the demand for heterocyclic compounds like 956609-30-6 has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation studies. The compound's 2,2-dimethyl-6-oxo moiety contributes to its stability, while the hexahydro-2H,6H ring system offers conformational flexibility, a trait highly sought after in drug design. These features align with trending searches such as "best heterocycles for drug development" and "kinase inhibitor scaffolds 2024".

From a synthetic perspective, CAS No. 956609-30-6 exemplifies advancements in green chemistry. Its synthesis often involves catalytic methods to minimize waste, resonating with the growing emphasis on sustainable pharmaceutical production. Analytical techniques like HPLC and NMR are critical for characterizing its purity, addressing FAQs like "How to analyze benzocpyrano derivatives?". Moreover, its logP and solubility profiles make it a candidate for formulation optimization, a key concern in preclinical development.

The compound's chromen core also links it to natural product analogs, a trending niche in nutraceutical research. Users frequently search for "chromen-based antioxidants" or "natural vs synthetic benzopyrans," highlighting its crossover appeal. Additionally, its oxyacetic acid side chain enables derivatization, allowing researchers to explore structure-activity relationships (SAR) for targeted therapies—a topic dominating forums on personalized medicine.

In conclusion, (2,2-Dimethyl-6-oxo-3,4,7,8,9,10-hexahydro-2H,6H-benzocpyrano[2,3-h]chromen-11-yl)oxyacetic acid (956609-30-6) represents a multifaceted tool for modern science. Its blend of structural novelty, bioactivity potential, and synthetic accessibility positions it at the forefront of innovative drug discovery, answering pressing questions in biomolecular engineering and therapeutic development.